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Compound of Interest

Compound Name: Barium acetate monohydrate

Cat. No.: B12711478 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Barium Acetate
Monohydrate

Introduction
Barium acetate monohydrate ((CH₃COO)₂Ba · H₂O) is a salt of barium(II) and acetic acid.[1]

It is a moderately water-soluble crystalline barium source that is available in various grades,

including ACS reagent, technical, and pharmaceutical grades.[2] This compound serves as a

precursor for the production of ultra-high purity compounds, catalysts, and nanoscale materials.

[2] In research and drug development, its utility ranges from a catalyst in organic synthesis to a

reagent in analytical chemistry.[3][4] This guide provides a comprehensive overview of its

physical and chemical properties, experimental protocols, and key applications for researchers,

scientists, and drug development professionals.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Barium acetate monohydrate are

summarized in the tables below.

Table 1: General Properties of Barium Acetate
Monohydrate
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Property Value Reference

IUPAC Name barium(2+);diacetate;hydrate [5]

Synonyms Barium diacetate monohydrate [2]

CAS Number 5908-64-5 [5][6]

Chemical Formula (CH₃COO)₂Ba · H₂O [2][7]

Molecular Formula C₄H₈BaO₅ [2][5]

Molecular Weight 273.43 g/mol [2][5]

Appearance
White to off-white crystalline

powder
[2][7]

Odor
Odorless to slight acetic acid

odor
[8]

Table 2: Physical Properties of Barium Acetate
(Anhydrous and Monohydrate)

Property Value Reference

Density

Anhydrous 2.468 g/cm³ [8]

Monohydrate 2.19 g/cm³ [8]

Melting Point
Decomposes at 450 °C

(Anhydrous)
[8]

Decomposes at 150 °C

(Monohydrate)
[7]

Boiling Point Decomposes [8]

pH 7.0 - 8.5 (50 g/L at 25 °C) [9]

Vapor Pressure ~0 mmHg [8]
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Table 3: Solubility of Barium Acetate
Solvent Temperature (°C)

Solubility ( g/100
mL)

Reference

Water 0 55.8 [8]

20 71 - 72 [8]

30 75 [8]

40 79 [8]

Acetic Acid 22.5 13.9 [8]

88 75.4 [8]

Ethanol 25 0.092 [8]

Methanol 18 0.55 [8]

66 0.23 [8]

Acetone Insoluble [8]

Table 4: Toxicological Data for Barium Acetate
Parameter Value Species Route Reference

LD₅₀ (Median

Dose)
921 mg/kg Rat Oral [8][10]

Experimental Protocols
Synthesis of Barium Acetate
Barium acetate is typically synthesized by the reaction of acetic acid with a barium salt, most

commonly barium carbonate or barium sulfide.[1][11]

Method 1: Reaction with Barium Carbonate[12]

Reaction Setup: In a reaction vessel, add industrial-grade barium carbonate and water in a

1:1 to 1:1.1 mass ratio.
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Addition of Acetic Acid: Add glacial acetic acid to the mixture. The molar ratio of barium

carbonate to glacial acetic acid should be between 1:2 and 1:2.2.

Reflux: Heat the mixture to 50-110 °C and maintain reflux. The reaction is complete when the

evolution of CO₂ gas (bubbling) ceases. The chemical equation for this reaction is: BaCO₃ +

2CH₃COOH → (CH₃COO)₂Ba + H₂O + CO₂[8]

Purification: Filter the resulting crude barium acetate solution to remove any unreacted solids

or impurities.

Crystallization: The crystallization of the specific hydrate depends on the temperature. To

obtain the monohydrate, the solution should be crystallized between 25 and 40 °C.[11] For

the anhydrous form, crystallization should occur at temperatures above 41 °C.[11] This is

typically achieved through evaporative crystallization.

Drying: The resulting crystals are dried under vacuum at an appropriate temperature (e.g.,

120 °C) to yield the final barium acetate product.[12]

Method 2: Reaction with Barium Sulfide[11]

An alternative preparation method involves the reaction of barium sulfide with acetic acid: BaS

+ 2CH₃COOH → (CH₃COO)₂Ba + H₂S[11]

The subsequent steps of solvent evaporation and crystallization are similar to the barium

carbonate method.

Thermal Decomposition Analysis
The thermal stability and decomposition of barium acetate can be investigated using

thermogravimetric analysis (TGA).

Instrumentation: A thermogravimetric analyzer is used to measure the change in mass of a

sample as a function of temperature.

Sample Preparation: A small, accurately weighed sample (e.g., 10-15 mg) of barium acetate

is placed in the TGA sample pan.[13]
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Experimental Conditions: The experiment is typically run under a constant flow of an inert

gas, such as nitrogen, at a specified flow rate (e.g., 40 mL/min).[13] A linear heating rate, for

example, 10 °C/min, is applied.[13]

Decomposition Pathway: When heated, barium acetate decomposes to form barium

carbonate and acetone.[8] The reaction is as follows: (CH₃COO)₂Ba → BaCO₃ +

(CH₃)₂CO[8]

Data Analysis: The TGA curve will show a weight loss corresponding to the evolution of

acetone. The decomposition of anhydrous barium acetate begins at approximately 450 °C.

[13] The kinetic parameters of the decomposition, such as activation energy, can be

calculated from the TGA data.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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